1-benzhydryl-3-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-benzhydryl-3-[[1-(oxan-4-yl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C25H33N3O2/c29-25(26-19-20-11-15-28(16-12-20)23-13-17-30-18-14-23)27-24(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-10,20,23-24H,11-19H2,(H2,26,27,29)
• InChI Key: SUYWJTYJDMVFBK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)C4CCOCC4
• Molecular Formula: C25H33N3O2
• Molecular Weight: 407.5 g/mol
• CAS No.: 2034481-63-3

Description

1-benzhydryl-3-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C25H33N3O2 and its molecular weight is 407.558. The purity is usually 95%.
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Scientific Research Applications

Aryl Migration within Lithiated Urea Derivatives

A study by Tait, Butterworth, and Clayden (2015) investigated the conversion of 2-aryltetrahydropyridines to their N'-aryl urea derivatives. This research explored the metalation and migration of the N'-aryl substituent within the tetrahydropyridine ring, leading to the formation of various polysubstituted piperidine derivatives. This process demonstrates the compound's potential in synthesizing complex organic structures (Tait, Butterworth, & Clayden, 2015).

Multicomponent Reaction Using Urea as Organo-Catalyst

Brahmachari and Banerjee (2014) developed a multicomponent synthesis method for functionalized 2-amino-3-cyano-4H-pyrans using urea as an organo-catalyst. This method demonstrates the compound's role in facilitating eco-friendly and efficient synthesis of pharmaceutically relevant structures (Brahmachari & Banerjee, 2014).

Anti-Tumor Agents from Piperidine Derivatives

Jurd's (1996) research on benzopyranylamine compounds revealed that derivatives, including piperidine, have anti-tumor properties, especially against breast, CNS, and colon cancer cell lines. This study highlights the potential of using such compounds in cancer research (Jurd, 1996).

Condensation Reactions Involving Piperidine

Ghosh, Bandyopadhyay, and Morin (1983) examined the condensation reactions of certain compounds with piperidine, leading to the formation of various heterocyclic systems. This research provides insight into the chemical behavior and applications of piperidine-containing compounds in synthesizing diverse organic molecules (Ghosh, Bandyopadhyay, & Morin, 1983).